Cas no 713-85-9 (3-Fluoro-4-methoxycinnamic acid)

• Product Name: 3-Fluoro-4-methoxycinnamic acid
• CAS No: 713-85-9
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 1116461
• PubChem ID: 6235526
• Update Time: 2025-04-20

3-Fluoro-4-methoxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methoxycinnamic acid
• (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate
• (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
• 3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
• 3'-Fluoro-4'-methoxycinnamic acid
• 3-(3-Fluoro-4-methoxyphenyl)acrylic acid
• 713-85-9
• MS-9826
• Z2312274789
• (E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
• 147906-08-9
• AT34762
• AKOS008053390
• SCHEMBL584262
• CS-0262604
• EN300-832943
• MFCD03002809
• (E)-3-(3-FLUORO-4-METHOXYPHENYL)ACRYLIC ACID
• EINECS 211-931-9
• 3-Fluoro-4-methoxycinnamicacid
• EN300-14163
• (2E)-3-(3-fluoro-4-methoxyphenyl)acrylic acid
• VKZYEBQHWQTZKA-HWKANZROSA-N

• Inchi： 1S/C10H9FO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key： VKZYEBQHWQTZKA-HWKANZROSA-N
• SMILES： FC1C=C(/C=C/C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 196.05357
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 213-215 ºC (acetic acid )
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids